Cas no 1283718-60-4 (Cyclopropyl(5-fluoropyridin-2-yl)methanone)

• Product Name: Cyclopropyl(5-fluoropyridin-2-yl)methanone
• CAS No: 1283718-60-4
• MF: C₉H₈FNO
• MW: 165.164325714111
• MDL: MFCD16658122
• CID: 4692840
• Update Time: 2025-07-02

Cyclopropyl(5-fluoropyridin-2-yl)methanone Chemical and Physical Properties

Names and Identifiers

• Cyclopropyl(5-fluoropyridin-2-yl)methanone
• FQEBGPSAXUPRBG-UHFFFAOYSA-N
• 2-cyclopropanecarbonyl-5-fluoropyridine

• MDL： MFCD16658122
• Inchi： 1S/C9H8FNO/c10-7-3-4-8(11-5-7)9(12)6-1-2-6/h3-6H,1-2H2
• InChI Key： FQEBGPSAXUPRBG-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C=C1)C(C1CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 191
• Topological Polar Surface Area: 30

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Cyclopropyl(5-fluoropyridin-2-yl)methanone

Comprehensive Overview of Cyclopropyl(5-fluoropyridin-2-yl)methanone (CAS No. 1283718-60-4)

Cyclopropyl(5-fluoropyridin-2-yl)methanone (CAS No. 1283718-60-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique cyclopropyl and 5-fluoropyridin-2-yl moieties, serves as a critical intermediate in the synthesis of bioactive molecules. Its structural features make it a valuable building block for drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. Researchers are increasingly exploring its potential due to its high reactivity and selective binding properties.

The growing interest in Cyclopropyl(5-fluoropyridin-2-yl)methanone is reflected in its frequent appearance in scientific literature and patent applications. A key driver of this trend is the compound's versatility in medicinal chemistry, where it is used to optimize pharmacokinetic profiles of lead compounds. Recent studies highlight its role in addressing drug resistance, a pressing issue in modern healthcare. For instance, its incorporation into novel scaffolds has shown promise in overcoming resistance mechanisms in bacterial and viral infections, aligning with the global focus on antimicrobial stewardship.

From a synthetic perspective, CAS No. 1283718-60-4 exemplifies the convergence of heterocyclic chemistry and fluorination strategies. The presence of a fluorine atom on the pyridine ring enhances the compound's metabolic stability and bioavailability, making it a preferred choice for structure-activity relationship (SAR) studies. This attribute is particularly relevant in the context of precision medicine, where researchers seek to fine-tune molecular interactions for targeted therapies. The compound's cyclopropyl group further contributes to its conformational rigidity, a desirable trait in fragment-based drug design.

In the realm of agrochemical innovation, Cyclopropyl(5-fluoropyridin-2-yl)methanone has emerged as a key player in the development of next-generation crop protection agents. Its ability to modulate enzyme activity in pests while maintaining low environmental toxicity aligns with the industry's shift toward sustainable agriculture. This dual functionality—efficacy and eco-friendliness—has positioned the compound as a candidate for green chemistry applications, resonating with regulatory demands for safer agrochemicals.

Analytical characterization of CAS No. 1283718-60-4 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's purity and structural integrity, which are critical for reproducibility in research. The rise of AI-driven molecular modeling has further accelerated its study, enabling virtual screening of derivatives for optimized properties. This synergy between experimental and computational approaches underscores the compound's relevance in the era of digital chemistry.

Market trends indicate a steady demand for Cyclopropyl(5-fluoropyridin-2-yl)methanone, driven by its applications in high-value niche markets. Suppliers and contract research organizations (CROs) are expanding their portfolios to include this compound, catering to the needs of pharmaceutical innovators and agrochemical developers. Its commercial viability is further bolstered by its compatibility with continuous flow chemistry, a scalable production method gaining traction in the industry.

Looking ahead, the trajectory of CAS No. 1283718-60-4 is poised to intersect with emerging fields such as bioconjugation and proteolysis-targeting chimeras (PROTACs). These cutting-edge technologies leverage small molecules like Cyclopropyl(5-fluoropyridin-2-yl)methanone to achieve selective degradation of disease-causing proteins. Such applications highlight the compound's adaptability to evolving scientific paradigms, ensuring its enduring relevance in life sciences.

In summary, Cyclopropyl(5-fluoropyridin-2-yl)methanone (CAS No. 1283718-60-4) represents a fusion of structural ingenuity and functional versatility. Its multifaceted roles in drug discovery, agrochemical design, and methodological advancements underscore its importance in contemporary research. As the scientific community continues to unravel its potential, this compound is likely to remain a cornerstone in the quest for innovative therapeutic and agricultural solutions.